N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-[4-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C22H19FN2O2/c23-20-10-6-19(7-11-20)16-27-21-12-8-18(9-13-21)15-24-25-22(26)14-17-4-2-1-3-5-17/h1-13,15H,14,16H2,(H,25,26)/b24-15+
• InChI Key: QQARWHYTDFJUJF-BUVRLJJBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)F
• Molecular Formula: C22H19FN2O2
• Molecular Weight: 362.4 g/mol

Description

N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-phenylacetohydrazide is a chemical compound that is widely used in scientific research. This compound is also known as FBMTPH and has a molecular formula of C21H19FN2O2. FBMTPH is a hydrazone derivative that has been used in various studies due to its unique chemical properties.

Mechanism of Action

The mechanism of action of FBMTPH is not fully understood. However, it is believed that FBMTPH exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, FBMTPH has been shown to induce cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
FBMTPH has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, FBMTPH has been shown to induce cell cycle arrest in cancer cells. Furthermore, FBMTPH has been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using FBMTPH in lab experiments is its unique chemical properties. This compound has been shown to have anti-cancer properties, which makes it an ideal candidate for cancer research. Additionally, FBMTPH is relatively easy to synthesize, which makes it a cost-effective compound for lab experiments. However, one of the limitations of using FBMTPH in lab experiments is the lack of knowledge regarding its mechanism of action.

Future Directions

There are several future directions for research on FBMTPH. One potential direction is to investigate the potential of FBMTPH as an anti-cancer agent in combination with other drugs. Additionally, further studies are needed to elucidate the mechanism of action of FBMTPH. Furthermore, future studies could investigate the potential of FBMTPH in other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, FBMTPH is a chemical compound that has been widely used in scientific research due to its unique chemical properties. This compound has been shown to have anti-cancer properties and has been used in various studies to investigate its potential as an anti-cancer agent. Additionally, FBMTPH has several biochemical and physiological effects, including the inhibition of cell growth and proliferation and the induction of apoptosis. Furthermore, there are several future directions for research on FBMTPH, including investigating its potential in combination with other drugs and in other diseases.

Synthesis Methods

The synthesis of FBMTPH is a complex process that involves several steps. The first step involves the reaction of 4-fluorobenzaldehyde with 4-hydroxybenzaldehyde in the presence of acetic acid to form 4-[(4-fluorobenzyl)oxy]benzaldehyde. The second step involves the reaction of 4-[(4-fluorobenzyl)oxy]benzaldehyde with 2-phenylacetohydrazide in the presence of ethanol to form FBMTPH.

Scientific Research Applications

FBMTPH has been widely used in scientific research due to its unique chemical properties. This compound has been used in various studies to investigate its potential as an anti-cancer agent. FBMTPH has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, FBMTPH has been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.